1-(3-Bromopropyl)-3-chloro-5-iodobenzene

• Molecular Formula: C9H9BrClI
• Molecular Weight: 359.43 g/mol
• IUPAC Name: 1-(3-bromopropyl)-3-chloro-5-iodobenzene
• InChI: InChI=1S/C9H9BrClI/c10-3-1-2-7-4-8(11)6-9(12)5-7/h4-6H,1-3H2
• InChI Key: DRAKVXDRLYFWLO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)I)CCCBr

Description

1-(3-Bromopropyl)-3-chloro-5-iodobenzene ( 1806545-77-6) is a polyhalogenated aromatic compound of interest in advanced organic synthesis and chemical research. With the molecular formula C 9 H 9 BrClI and a molecular weight of 359.43 g/mol, this compound integrates multiple reactive centers onto a single benzene scaffold . The structure features a 3-bromopropyl chain, a chlorine atom, and an iodine atom attached to the aromatic ring, offering distinct sites for sequential functionalization. This compound serves as a versatile building block, particularly in the construction of complex molecules for pharmaceutical and materials science applications. The differing reactivity of the halogen substituents (I, Br, Cl) enables selective, step-wise cross-coupling reactions, such as Suzuki or Sonogashira couplings, allowing researchers to build unsymmetrical and highly functionalized aromatic systems in a controlled manner . The bromopropyl side chain further extends its utility, providing a flexible linker that can be used to tether the aromatic system to other molecular entities or to create novel polymeric materials. ATTENTION: This product is provided For Research Use Only (RUO) . It is not intended for diagnostic, therapeutic, or any personal use. All safety data sheets should be consulted prior to handling.

Comparison with Similar Compounds

Substituent Positioning and Molecular Features

The compound’s reactivity and applications are influenced by the positions and types of substituents. Below is a comparison with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number
1-(3-Bromopropyl)-3-chloro-5-iodobenzene (Target)	C₉H₉BrClI	~359.5	Br (propyl), Cl (3), I (5)	Not explicitly listed
1-(3-Bromopropyl)-4-iodobenzene	C₉H₁₀BrI	324.99	Br (propyl), I (4)	EN300-1896293
1-(3-Bromopropyl)-2-chlorobenzene	C₉H₁₀BrCl	247.54	Br (propyl), Cl (2)	Not explicitly listed
1-Bromo-3-chloro-5-iodobenzene	C₆H₃BrClI	328.25	Br (1), Cl (3), I (5)	13101-40-1
1-Bromo-3-(4-chlorophenyl)propane	C₉H₁₀BrCl	247.54	Br (propyl), Cl (4-phenyl)	Not explicitly listed

Key Observations :

• The target compound’s molecular weight (~359.5 g/mol) is significantly higher than analogs lacking iodine, such as 1-(3-Bromopropyl)-2-chlorobenzene (247.54 g/mol) . The iodine atom contributes to increased van der Waals interactions and polarizability.
• Substituent positioning alters electronic effects. For example, iodine at the 5-position (target) versus 4-position (1-(3-Bromopropyl)-4-iodobenzene) may influence regioselectivity in further reactions .

Structural and Crystallographic Insights

While crystallographic data for the target compound is absent in the evidence, related bromopropyl derivatives exhibit distinct packing behaviors:

• 1-(3-Bromopropyl)-4-(2-pyridyl)-1H-1,2,3-triazole crystallizes in a triclinic system (space group P1) with a data-to-parameter ratio of 13.8 .
• 2-((4-Chlorophenoxy)methyl)-1H-benzimidazole analogs form hydrogen-bonded networks, which stabilize their crystal lattices .

The target compound’s bulky iodine and bromopropyl groups likely hinder close packing, reducing crystallinity compared to smaller analogs.

Q & A

Q. What are the optimal synthetic routes for 1-(3-Bromopropyl)-3-chloro-5-iodobenzene in laboratory settings?

The compound can be synthesized via alkylation of 3-chloro-5-iodobenzene with 1,3-dibromopropane under reflux conditions using a base like K₂CO₃. Key steps include:

• Nucleophilic substitution : The bromine in 1,3-dibromopropane reacts with the aromatic ring’s deprotonated position.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) ensures high purity .
• Yield optimization : Adjusting reaction time (12-24 hours) and temperature (80-100°C) minimizes side products like di-alkylated derivatives.

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• ¹H/¹³C NMR : Identifies substituent positions and confirms bromopropyl chain integration. For example, the methylene protons adjacent to bromine resonate at δ 3.4–3.6 ppm .
• High-resolution mass spectrometry (HRMS) : Validates molecular formula (C₉H₁₀BrClI) with isotopic patterns matching halogens.
• X-ray crystallography : Resolves ambiguities in regiochemistry, as demonstrated for structurally similar halogenated aromatics .

Q. How does the compound behave in common substitution reactions?

The iodine atom undergoes nucleophilic aromatic substitution (e.g., with amines or alkoxides) due to its weaker C–I bond, while bromine on the propyl chain participates in alkylation or cross-coupling (e.g., Suzuki-Miyaura). Reaction conditions (e.g., Pd catalysts, polar solvents) must account for steric hindrance from the chloro substituent .

Advanced Research Questions

Q. How do steric and electronic effects influence regioselectivity in further derivatization?

• Electronic effects : The electron-withdrawing Cl and I substituents deactivate the ring, directing nucleophilic attacks to meta/para positions relative to the bromopropyl chain.
• Steric effects : The bulky bromopropyl group hinders reactions at the ortho position. Computational studies (DFT) can model transition states to predict preferred sites .
• Comparative analysis : Contrast with analogs like 1-(3-Bromopropyl)-3-chlorobenzene (no iodine) reveals iodine’s role in facilitating substitution .

Q. What strategies resolve contradictions in experimental data, such as unexpected byproducts?

• Multi-technique validation : Combine NMR, HRMS, and single-crystal X-ray (as in ) to confirm structures.
• Mechanistic probes : Isotopic labeling (e.g., deuterated solvents) tracks proton transfer steps in side reactions.
• Computational modeling : MOE or Gaussian software identifies plausible intermediates, such as radical species during elimination reactions .

Q. How can computational chemistry predict reactivity in cross-coupling reactions?

• DFT calculations : Evaluate activation energies for Suzuki coupling at iodine vs. bromine sites. Iodine’s superior leaving-group ability often favors aryl-iodine bond cleavage .
• Docking studies : Simulate interactions with Pd catalysts to optimize ligand selection (e.g., PPh₃ vs. XPhos) for higher yields .

Q. What are the challenges in scaling up synthesis for multigram quantities?

• Continuous flow reactors : Improve heat transfer and reduce side reactions compared to batch methods .
• Purification : Use simulated moving bed (SMB) chromatography for large-scale separation of halogenated byproducts.

Q. How does the compound interact with biological targets in preliminary assays?

While direct evidence is limited, halogenated aromatics often exhibit:

• Enzyme inhibition : Halogens enhance lipophilicity, promoting binding to hydrophobic enzyme pockets.
• Receptor modulation : Test via fluorescence polarization assays using tagged proteins .

Data Contradiction Analysis

Q. Why might NMR spectra show unexpected splitting patterns?

• Dynamic effects : Restricted rotation of the bromopropyl chain at low temperatures splits methylene proton signals. Variable-temperature NMR (VT-NMR) confirms this .
• Impurity interference : Trace solvents (e.g., DCM) can cause splitting; use deuterated solvents and high-field instruments (≥500 MHz) for clarity.

Q. How to address discrepancies in reaction yields across halogenated analogs?

• Hammett analysis : Quantify electronic effects using σ values (Cl: +0.23, I: +0.18) to correlate substituents with reaction rates .
• Steric maps : Generate 3D models to compare substituent bulk (e.g., iodine’s van der Waals radius vs. bromine) .